Cas no 34253-01-5 (Methyl pyrimidine-5-carboxylate)
34253-01-5 structure
Product Name:Methyl pyrimidine-5-carboxylate
CAS No:34253-01-5
MF:C6H6N2O2
MW:138.124041080475
MDL:MFCD06204205
CID:54213
PubChem ID:329760776
Update Time:2024-10-29
Methyl pyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl pyrimidine-5-carboxylate
- 5-Methoxycarbonyl-pyrimidine
- 5-pyrimidinecarboxylic acid methyl ester
- methyl 5-pyrimidinecarboxylate
- methyl pyrimidine-5-carboxylat
- Pyrimidin-5-carbonsaeure-methylester
- pyrimidine-5-carboxylic acid methyl ester
- NCIOpen2_000892
- MT5P89WR6J
- AC-25248
- NSC 77421
- 34253-01-5
- CS-D0147
- AKOS016004523
- NSC77421
- AS-42125
- DTXSID10878878
- J-019522
- FT-0649490
- Methyl pyrimidine-5-carboxylate, 95%
- A18671
- SY096988
- XMVNUAHPLDBEJH-UHFFFAOYSA-N
- SCHEMBL2491694
- NSC-77421
- 5-PYRIMIDINECARBOXYLIC ACID, METHYL ESTER
- 5-Pyrimidinecarboxylic acid, methylester
- MFCD06204205
- UNII-MT5P89WR6J
- AM81175
- PB15822
- 5-Methoxycarbonylpyrimidine
- 5-Pyrimidcarboxylic acid methyl ester
- DTXCID501016906
-
- MDL： MFCD06204205
- Inchi： 1S/C6H6N2O2/c1-10-6(9)5-2-7-4-8-3-5/h2-4H,1H3
- InChI Key： XMVNUAHPLDBEJH-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CN=CN=C1)=O
Computed Properties
- Exact Mass: 138.04300
- Monoisotopic Mass: 138.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 52.1A^2
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: 76-81 °C
- Boiling Point: 224.3±13.0 °C at 760 mmHg
- Flash Point: 89.4±19.8 °C
- Refractive Index: 1.513
- PSA: 52.08000
- LogP: 0.26320
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
Methyl pyrimidine-5-carboxylate Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H315-H318-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 37/38-41
- Safety Instruction： S26-S39
-
Hazardous Material Identification：
- Risk Phrases：R37/38; R41
- Safety Term：S26;S39
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl pyrimidine-5-carboxylate Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl pyrimidine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JO566-100mg |
Methyl pyrimidine-5-carboxylate |
34253-01-5 | 95+% | 100mg |
208CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JO566-250mg |
Methyl pyrimidine-5-carboxylate |
34253-01-5 | 95+% | 250mg |
504CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JO566-200mg |
Methyl pyrimidine-5-carboxylate |
34253-01-5 | 95+% | 200mg |
279.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JO566-50mg |
Methyl pyrimidine-5-carboxylate |
34253-01-5 | 95+% | 50mg |
112.0CNY | 2021-07-15 | |
| Chemenu | CM107808-5g |
methyl pyrimidine-5-carboxylate |
34253-01-5 | 97% | 5g |
$252 | 2021-08-06 | |
| Chemenu | CM107808-10g |
methyl pyrimidine-5-carboxylate |
34253-01-5 | 97% | 10g |
$438 | 2021-08-06 | |
| TRC | M235495-250mg |
Methylpyrimidine-5-carboxylate |
34253-01-5 | 250mg |
$ 200.00 | 2022-06-04 | ||
| TRC | M235495-500mg |
Methylpyrimidine-5-carboxylate |
34253-01-5 | 500mg |
$ 325.00 | 2022-06-04 | ||
| TRC | M235495-1000mg |
Methylpyrimidine-5-carboxylate |
34253-01-5 | 1g |
$ 515.00 | 2022-06-04 | ||
| Apollo Scientific | OR305379-1g |
Methyl pyrimidine-5-carboxylate |
34253-01-5 | 98% | 1g |
£52.00 | 2025-02-20 |
Methyl pyrimidine-5-carboxylate Related Literature
-
1. 272. Monosubstituted pyrimidines, and the action of thiourea on chloropyrimidinesM. P. V. Boarland,J. F. W. McOmie J. Chem. Soc. 1951 1218
-
2. Investigation of electronic effects in diazine rings. Linear free energy relationships in the reactivity of diazine mono- and di-carboxylatesMilica Mi?i?-Vukovi?,Mirjana Radojkovi?-Veli?kovi?,Vojislav Jezdi? J. Chem. Soc. Perkin Trans. 2 1990 109
34253-01-5 (Methyl pyrimidine-5-carboxylate) Related Products
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